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Cat. No.: B7907832 Get Quote

An In-Depth Technical Guide to Methoxydimethylphenylsilane: Properties, Reactivity, and

Applications

Introduction
Methoxydimethylphenylsilane (MDMPS), identified by CAS number 17881-88-8, is an

organosilicon compound featuring a silicon atom bonded to a methoxy group, two methyl

groups, and a phenyl group.[1][2] This structure imparts a unique combination of organic and

inorganic characteristics, making it a versatile reagent and precursor in materials science and

chemical synthesis. As a colorless liquid with a distinctive odor, it is soluble in common organic

solvents like alcohols and ethers.[1] Its primary significance lies in the reactivity of the silicon-

methoxy bond, which is susceptible to hydrolysis. This reaction is the foundation for its use as a

coupling agent, a component in coatings and sealants, and a building block for more complex

silicone polymers.[3] This guide provides a comprehensive overview of its physical and

chemical properties, reactivity, synthesis, and safe handling protocols for researchers and

professionals in chemistry and drug development.

Physical and Spectroscopic Properties
The physical characteristics of methoxydimethylphenylsilane are fundamental to its handling,

storage, and application. These properties are summarized in the table below.
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Table 1: Physical Properties of
Methoxydimethylphenylsilane

Property Value Source(s)

Molecular Formula C₉H₁₄OSi [1][2][4]

Molecular Weight 166.29 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[3][4]

Density 0.91 g/cm³ [1]

Boiling Point 82°C at 28 mmHg [1]

Flash Point 82°C at 28 mmHg [1]

Refractive Index 1.4850 to 1.4890 [1]

Vapor Pressure 0.858 mmHg at 25°C [1]

Solubility

Soluble in organic solvents

(alcohols, ethers,

hydrocarbons)

[1]

Spectroscopic Profile
Spectroscopic analysis is crucial for confirming the identity and purity of

methoxydimethylphenylsilane.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show distinct signals corresponding to the different proton environments: a singlet for the

methoxy (Si-OCH₃) protons, a singlet for the two methyl (Si-CH₃) protons, and multiplets for

the protons on the phenyl (C₆H₅) ring. The methoxy protons typically appear around 3.6

ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

signals for the methoxy carbon, the methyl carbons attached to silicon, and the distinct

carbons of the phenyl ring.
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IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional

groups present. Key absorptions would include Si-O-C stretching, Si-CH₃ vibrations, and

characteristic peaks for the aromatic phenyl group.

Mass Spectrometry (MS): Mass spectrometry can confirm the molecular weight of the

compound. The molecular ion peak would be observed at an m/z corresponding to the

molecular weight (166.29).[2] Common fragmentation patterns for organosilanes would also

be present.[2]

Chemical Properties and Reactivity
The chemistry of methoxydimethylphenylsilane is dominated by the reactivity of the Si-O bond.

Hydrolysis and Condensation
The most significant chemical transformation for methoxydimethylphenylsilane is its hydrolysis,

followed by condensation. This two-step process is fundamental to its application in forming

polysiloxane networks and as a surface modifier.

Hydrolysis: In the presence of water, the methoxy group (CH₃O-) is cleaved from the silicon

atom and replaced by a hydroxyl group (-OH), forming dimethylphenylsilanol and methanol

as a byproduct. This reaction can be catalyzed by acids or bases.[5][6][7] The rate of

hydrolysis is influenced by factors such as pH, with the lowest rate observed around neutral

pH.[5][8]

Condensation: The newly formed, reactive silanol groups can then condense with each

other. In this step, two silanol molecules react to form a stable silicon-oxygen-silicon

(siloxane) bond, releasing a molecule of water. This process leads to the formation of dimers,

oligomers, and eventually a cross-linked polysiloxane network.[3][5]

The overall workflow from the monomer to a condensed siloxane dimer is illustrated below.
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Workflow: Hydrolysis and Condensation of Methoxydimethylphenylsilane

Step 1: Hydrolysis

Step 2: Condensation

Methoxydimethylphenylsilane
(MDMPS)

Dimethylphenylsilanol
(Reactive Intermediate)

+ H₂O
- CH₃OH

2x Dimethylphenylsilanol

Siloxane Dimer

- H₂O

Click to download full resolution via product page

Caption: Hydrolysis of the methoxy group to a silanol, followed by condensation to form a

siloxane bond.

Stability
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Methoxydimethylphenylsilane is sensitive to moisture due to its propensity for hydrolysis.[1]

Therefore, it must be stored under an inert atmosphere to prevent premature reaction and

degradation.[1] It is also classified as a flammable liquid and should be kept away from heat

and ignition sources.[9][10]

Synthesis and Experimental Protocols
General Synthesis Route
A common method for synthesizing tetraorganosilanes involves the nucleophilic substitution of

chlorosilanes with organometallic reagents, such as Grignard reagents.[11]

Methoxydimethylphenylsilane can be prepared via a two-step process starting from

dichlorodimethylsilane.

Phenylation: Dichlorodimethylsilane is reacted with a phenyl Grignard reagent (e.g.,

phenylmagnesium bromide) to replace one of the chlorine atoms with a phenyl group,

yielding chlorodimethylphenylsilane.

Methoxylation: The resulting chlorodimethylphenylsilane is then reacted with methanol, often

in the presence of a base (like a tertiary amine) to neutralize the HCl byproduct, to substitute

the remaining chlorine atom with a methoxy group.

The diagram below outlines this synthetic pathway.
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Synthetic Pathway for Methoxydimethylphenylsilane

Step 2: Methoxylation

Dichlorodimethylsilane Chlorodimethylphenylsilane
Phenylmagnesium

Bromide

Methanol (CH₃OH)
+ Base

Methoxydimethylphenylsilane
(Final Product)

Click to download full resolution via product page

Caption: A two-step synthesis of methoxydimethylphenylsilane from dichlorodimethylsilane.

Protocol: Hydrolysis Monitoring via ¹H NMR
This protocol describes a method to monitor the hydrolysis of methoxydimethylphenylsilane in a

controlled aqueous environment.

Objective: To observe the disappearance of the methoxy signal and the appearance of the

methanol signal over time.

Materials:

Methoxydimethylphenylsilane

Deuterated water (D₂O) with a known pH buffer (e.g., acetate buffer for acidic conditions)

NMR tubes

NMR spectrometer
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Procedure:

Prepare the Reaction Mixture: In an NMR tube, add a carefully measured amount of the D₂O

buffer solution. The use of D₂O is essential for NMR analysis as it is "invisible" in the proton

spectrum.

Initiate the Reaction: Add a small, precise amount of methoxydimethylphenylsilane to the

NMR tube. Cap the tube tightly and shake vigorously to ensure mixing.

Acquire Initial Spectrum: Immediately place the tube in the NMR spectrometer and acquire

the first ¹H NMR spectrum (t=0). Note the integration of the methoxy peak from the reactant

(around 3.6 ppm) and the absence of a methanol peak (around 3.4 ppm).

Time-Course Monitoring: Acquire subsequent spectra at regular intervals (e.g., every 15

minutes, 30 minutes, 1 hour, etc.), depending on the expected reaction rate.

Data Analysis: For each spectrum, integrate the peak corresponding to the reactant's

methoxy group and the peak for the methanol byproduct. Plot the relative integrals as a

function of time to determine the reaction kinetics. The decrease in the reactant's signal and

the corresponding increase in the product's signal provide a direct measure of the hydrolysis

rate under the chosen conditions.[12]

Applications in Research and Drug Development
While not a therapeutic agent itself, the unique chemical properties of

methoxydimethylphenylsilane make it a valuable tool in contexts relevant to drug development

and materials science.

Coupling Agent and Surface Modification: It is widely used to improve the adhesion between

inorganic materials (like glass or metals) and organic polymers.[3] This is critical in the

development of advanced composite materials, which may be used in medical devices or

diagnostic equipment. The silane hydrolyzes to form silanols that can bond to surface

hydroxyl groups on the inorganic substrate, while the phenyl group provides a hydrophobic,

organophilic interface for bonding with a polymer matrix.[3]

Precursor to Silicone Polymers: It serves as a monomer or a chain terminator in the

synthesis of specialized silicone polymers (polysiloxanes). The properties of the final polymer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/publication/233130908_Understanding_Hydrolysis_and_Condensation_Kinetics_of_g-Glycidoxypropyltrimethoxysilane
https://cymitquimica.com/cas/17881-88-8/
https://cymitquimica.com/cas/17881-88-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7907832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can be tuned by controlling the incorporation of such functionalized silanes. These polymers

are known for their biocompatibility and are used in a wide range of medical applications.

Component in Coatings and Sealants: Due to its ability to form durable, cross-linked siloxane

networks upon hydrolysis, it is used in the formulation of protective coatings and sealants.[3]

Role in Drug Development: In the broader context of model-informed drug development

(MIDD), materials like those derived from methoxydimethylphenylsilane could play a role in

creating novel drug delivery systems.[13] For example, functionalized silica nanoparticles for

targeted drug delivery can be prepared using silane chemistry to modify their surface

properties, enhancing stability and controlling drug release kinetics.

Safety and Handling
Methoxydimethylphenylsilane is a chemical that requires careful handling to ensure safety.

Hazards: It is a flammable liquid and vapor.[2][9] It causes skin and eye irritation.[1][2][9]

Inhalation of high concentrations of vapor may cause dizziness, headaches, and nausea.[10]

Precautions for Safe Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[14]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[9][14]

Keep away from open flames, sparks, and other sources of ignition.[9][10] Use explosion-

proof equipment.[9]

Avoid contact with skin, eyes, and clothing.[14] In case of contact, rinse the affected area

immediately and thoroughly with water.[10][15]

Avoid ingestion and inhalation.[14]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]
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Keep under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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